Cas no 136099-65-5 (5-Methylbenzobthiophene-2-boronic acid)
136099-65-5 structure
Product Name:5-Methylbenzobthiophene-2-boronic acid
CAS No:136099-65-5
MF:C9H9BO2S
MW:192.042561292648
MDL:MFCD06200866
CID:91744
PubChem ID:2794641
Update Time:2024-11-02
5-Methylbenzobthiophene-2-boronic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-Methylbenzo[b]thiophene-2-boronic acid
- 5-Methylbenzothiphene-2-boronic acid
- 5-methyl-1-benzothiophen-2-ylboronic acid
- (5-methyl-1-benzothiophen-2-yl)boronic acid
- Boronic acid, B-(5-methylbenzo[b]thien-2-yl)-
- 2-Borono-5-methylbenzo[b]thiophene
- 5-methylbenzo[b]thiophen-2-ylboronic acid
- A22970
- AKOS011560074
- PS-9458
- Boronic acid, B-(5-methylbenzo(B)thien-2-yl)-
- DTXSID20383286
- CS-0175860
- AB23067
- CHEMBL238243
- SCHEMBL289762
- DHNHZPQPQAINDI-UHFFFAOYSA-N
- F82907
- G45937Q6VZ
- B-(5-Methylbenzo(B)thien-2-yl)boronic acid
- PD182639
- 136099-65-5
- J-517803
- 5-METHYLBENZOTHIOPHENE-2-BORONIC ACID
- FT-0643252
- 5-Methylbenzo(B)thiophene-2-boronic acid
- MFCD06200866
- UNII-G45937Q6VZ
- 5-methylbenzo[b]thiophene-2-boronicacid
- (5-methylbenzo[b]thiophen-2-yl)boronic acid
- 5-methyl-benzo[b]thiophen-2-ylboronic acid
- BDBM50225371
- DB-015126
- 5-Methylbenzobthiophene-2-boronic acid
-
- MDL： MFCD06200866
- Inchi： 1S/C9H9BO2S/c1-6-2-3-8-7(4-6)5-9(13-8)10(11)12/h2-5,11-12H,1H3
- InChI Key： DHNHZPQPQAINDI-UHFFFAOYSA-N
- SMILES： S1C(B(O)O)=CC2C=C(C)C=CC1=2
Computed Properties
- Exact Mass: 192.04200
- Monoisotopic Mass: 192.042
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 189
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 68.7A^2
Experimental Properties
- Density: 1.3
- Melting Point: 100 °C
- Boiling Point: 399.6°Cat760mmHg
- Flash Point: 195.5°C
- Refractive Index: 1.648
- PSA: 68.70000
- LogP: 0.88950
5-Methylbenzobthiophene-2-boronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM135222-1g |
5-Methylbenzo[b]thiophene-2-boronic acid |
136099-65-5 | 97% | 1g |
$562 | 2021-08-05 | |
| Ambeed | A545345-1g |
5-Methylbenzo[b]thiophene-2-boronic acid |
136099-65-5 | 97% | 1g |
$140.0 | 2025-02-25 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD7652-1g |
5-Methylbenzo[b]thiophene-2-boronic acid |
136099-65-5 | 97% | 1g |
￥3601.0 | 2022-03-01 | |
| TRC | M070930-250mg |
5-Methylbenzo[b]thiophene-2-boronic acid |
136099-65-5 | 250mg |
$ 215.00 | 2022-06-04 | ||
| TRC | M070930-500mg |
5-Methylbenzo[b]thiophene-2-boronic acid |
136099-65-5 | 500mg |
$ 355.00 | 2022-06-04 | ||
| TRC | M070930-1000mg |
5-Methylbenzo[b]thiophene-2-boronic acid |
136099-65-5 | 1g |
$ 565.00 | 2022-06-04 | ||
| Chemenu | CM135222-1g |
5-Methylbenzo[b]thiophene-2-boronic acid |
136099-65-5 | 97% | 1g |
$*** | 2023-03-31 | |
| Apollo Scientific | OR14304-250mg |
5-Methylbenzo[b]thiophene-2-boronic acid |
136099-65-5 | 97% | 250mg |
£105.00 | 2024-05-24 | |
| Apollo Scientific | OR14304-1g |
5-Methylbenzo[b]thiophene-2-boronic acid |
136099-65-5 | 97% | 1g |
£222.00 | 2024-05-24 | |
| abcr | AB226192-250 mg |
5-Methylbenzo[b]thiophene-2-boronic acid; 95% |
136099-65-5 | 250mg |
€155.70 | 2023-05-20 |
5-Methylbenzobthiophene-2-boronic acid Related Literature
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Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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